N-((4-(2-methoxyphenyl)tetrahydro-2H-pyran-4-yl)methyl)-1-methyl-1H-imidazole-4-sulfonamide

• IUPAC Name: N-[[4-(2-methoxyphenyl)oxan-4-yl]methyl]-1-methylimidazole-4-sulfonamide
• InChI: InChI=1S/C17H23N3O4S/c1-20-11-16(18-13-20)25(21,22)19-12-17(7-9-24-10-8-17)14-5-3-4-6-15(14)23-2/h3-6,11,13,19H,7-10,12H2,1-2H3
• InChI Key: LZASDQLDOUPEDS-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(N=C1)S(=O)(=O)NCC2(CCOCC2)C3=CC=CC=C3OC
• Molecular Formula: C17H23N3O4S
• Molecular Weight: 365.4 g/mol

Description

N-((4-(2-methoxyphenyl)tetrahydro-2H-pyran-4-yl)methyl)-1-methyl-1H-imidazole-4-sulfonamide is a useful research compound. Its molecular formula is C17H23N3O4S and its molecular weight is 365.45. The purity is usually 95%.
BenchChem offers high-quality N-((4-(2-methoxyphenyl)tetrahydro-2H-pyran-4-yl)methyl)-1-methyl-1H-imidazole-4-sulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-((4-(2-methoxyphenyl)tetrahydro-2H-pyran-4-yl)methyl)-1-methyl-1H-imidazole-4-sulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation

• Cyclooxygenase-2 Inhibitors : A study detailed the synthesis and evaluation of 1,5-diarylpyrazole derivatives, including sulfonamide-containing compounds, for their ability to inhibit cyclooxygenase-2 (COX-2), a key enzyme involved in inflammation and pain. This research contributes to the development of potential anti-inflammatory drugs (Penning et al., 1997).

• Carbonic Anhydrase Inhibitors : Several studies have synthesized and tested derivatives for their inhibitory effects on carbonic anhydrase isoenzymes, which play critical roles in physiological processes such as respiration and acid-base balance. These inhibitors have potential applications in treating conditions like glaucoma and edema (Ozmen Ozgun et al., 2019); (Kucukoglu et al., 2016).

• Antibacterial and Antitubercular Agents : Research into N-(4-(4-chloro-1H-imidazol-1-yl)-3-methoxyphenyl)amide/sulfonamide derivatives has shown promising antibacterial and antitubercular activity, indicating potential for developing new antimicrobial agents (Ranjith et al., 2014).

• Anticancer Activities : The synthesis and characterization of pyrazole-sulfonamide derivatives have demonstrated significant antiproliferative activities against cancer cell lines, suggesting potential applications in cancer therapy (Mert et al., 2014).

• Angiotensin II Receptor Imaging : Derivatives of the compound have been explored for their potential in imaging angiotensin II receptors, which could have implications for the diagnosis and treatment of cardiovascular diseases (Hamill et al., 1996).

Future Directions

: Recent Advances in the Synthesis of 2H-Pyrans : ChemSpider: Molecular Structure